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For Researchers, Scientists, and Drug Development Professionals

In the intricate world of computer architecture research and its application in fields like

computational drug discovery, the ability to accurately model and analyze system performance

is paramount. The GEM-5 simulator stands as a cornerstone for such exploration, offering a

powerful and flexible platform for detailed microarchitectural investigation. However, the wealth

of data generated by GEM-5 can be as daunting as it is valuable. This in-depth technical guide

provides a comprehensive walkthrough of GEM-5's statistical output, empowering researchers

to harness this data for robust analysis and informed decision-making.

Deconstructing the GEM-5 Output: m5out Directory
Upon completion of a GEM-5 simulation, a directory named m5out is generated, containing the

primary results of the experiment.[1][2] For the discerning researcher, two files within this

directory are of immediate importance: config.ini and stats.txt.

config.ini: This file serves as the definitive record of the simulated system's configuration.[1]

[2] It meticulously lists every simulation object (SimObject) created and their corresponding

parameter values, including those set by default.[1][2] It is considered a best practice to

always review this file as a sanity check to ensure the simulation environment aligns with the

intended experimental setup.[2]

stats.txt: This is the focal point of our analysis, containing a detailed dump of all registered

statistics for every SimObject in the simulation.[1][2] The data is presented in a human-
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readable text format, with each line representing a specific statistic.

The structure of a line in stats.txt typically follows this format:

. #

Core Performance Indicators: A Quantitative
Overview
The stats.txt file is rich with data. The following tables summarize key performance indicators

(KPIs) that are fundamental for most research analyses.

Global Simulation Statistics
These statistics provide a high-level summary of the entire simulation run.

Statistic Description

sim_seconds
The total simulated time, representing the time

elapsed in the simulated world.[2][3]

sim_ticks The total number of simulated clock ticks.

host_inst_rate

The rate at which the host machine executed

simulation instructions, indicating the

performance of the GEM-5 simulator itself.[2][3]

host_op_rate
The rate at which the host machine executed

simulation operations.

CPU Core Statistics (e.g., O3CPU)
The Out-of-Order (O3) CPU model in GEM-5 provides a wealth of statistics for detailed pipeline

analysis.[4]
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Statistic Category Key Statistics Description

Instruction-Level Parallelism ipc

Instructions Per Cycle, a

primary measure of processor

performance.

cpi
Cycles Per Instruction, the

reciprocal of IPC.

committedInsts
The total number of

instructions committed.

Branch Prediction branchPred.lookups
The total number of branch

predictor lookups.

branchPred.condPredicted
The number of conditional

branches correctly predicted.

branchPred.condIncorrect
The number of conditional

branches incorrectly predicted.

Pipeline Stages fetch.Insts Number of instructions fetched.

decode.DecodedInsts
Number of instructions

decoded.

rename.RenamedInsts
Number of instructions

renamed.

iew.InstsIssued
Number of instructions issued

to the execution units.

commit.CommittedInsts
Number of instructions

committed.

Resource Stalls rename.RenameStalls
Number of cycles the rename

stage was stalled.

iew.IssueStalls

Number of cycles the issue

stage was stalled due to full

instruction queue.

commit.ROBStalls Number of cycles the commit

stage was stalled due to a full
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reorder buffer.

Memory Hierarchy Statistics
Understanding the memory system's behavior is critical for performance analysis.

Statistic Category Key Statistics Description

L1 Caches (Instruction & Data) icache.overall_miss_rate
The miss rate of the L1

instruction cache.

dcache.overall_miss_rate
The miss rate of the L1 data

cache.

icache.avg_miss_latency
The average latency for an

instruction cache miss.

dcache.avg_miss_latency
The average latency for a data

cache miss.

L2 Cache l2.overall_miss_rate
The overall miss rate of the L2

cache.

l2.avg_miss_latency
The average latency for an L2

cache miss.

DRAM Controller dram.readReqs

The total number of read

requests to the DRAM

controller.

dram.writeReqs

The total number of write

requests to the DRAM

controller.

dram.avgMemAccLat

The average memory access

latency as seen by the DRAM

controller.

dram.bwTotal
The total bandwidth utilized for

the DRAM.
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Experimental Protocols for Research Analysis
A structured approach is essential for meaningful analysis of GEM-5 data. The following

protocols outline common experimental workflows.

Protocol 1: Baseline Performance Characterization
Objective: To establish a baseline performance profile of an application on a specific

architecture.

Methodology:

Configuration: Define a baseline system configuration using a GEM-5 Python configuration

script. Specify the CPU model (e.g., O3CPU), cache hierarchy (sizes, associativities), and

memory technology.

Simulation: Run the target application workload on the configured system.

Data Extraction: From stats.txt, extract key performance indicators, including sim_seconds,

system.cpu.ipc, system.cpu.cpi, and the miss rates for all cache levels.

Analysis: Document these baseline metrics. They will serve as the reference point for all

future architectural explorations.

Protocol 2: Analyzing the Impact of Cache Size
Objective: To quantify the effect of L2 cache size on application performance.

Methodology:

Iterative Configuration: Create a series of GEM-5 configuration scripts, each identical to the

baseline except for the L2 cache size. For example, you might test sizes of 256kB, 512kB,

1MB, and 2MB.

Batch Simulation: Execute the simulation for each configuration.

Targeted Data Extraction: For each run, parse the stats.txt file to extract system.cpu.ipc,

system.l2.overall_miss_rate, and system.dram.readReqs.
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Comparative Analysis: Create a table comparing the extracted metrics across the different L2

cache sizes. Visualize the relationship between L2 cache size, miss rate, and IPC to identify

the point of diminishing returns.

Protocol 3: Power and Energy Estimation
Objective: To estimate the power and energy consumption of the simulated system.

Methodology:

Enable Power Modeling: In your GEM-5 configuration, enable power modeling. This can be

done using GEM-5's native MathExprPowerModel, which allows you to define power

consumption as a mathematical expression of other statistics.[5] For more detailed analysis,

GEM-5 can be integrated with external tools like McPAT.[1][6]

Simulation: Run the simulation with power modeling enabled.

Power Statistics Extraction: The stats.txt file will now contain power and energy-related

statistics, such as system.cpu.power_model.dynamic_power and

system.cpu.power_model.static_power.

Energy Calculation: Calculate the total energy consumption by integrating the power over the

simulated time. Analyze the energy breakdown between different components to identify

power hotspots.

Mandatory Visualizations
Visual diagrams are indispensable for communicating complex architectural concepts and

experimental workflows. The following diagrams are rendered using the DOT language for

Graphviz.
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GEM-5 Experimental Workflow
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Typical Memory Hierarchy in GEM-5

By leveraging the detailed statistics provided by GEM-5 and following structured experimental

protocols, researchers can gain profound insights into the performance and power

characteristics of novel computer architectures. This guide serves as a foundational resource

for navigating the complexities of GEM-5's output, enabling more efficient and impactful

research in computationally intensive domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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